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Compound of Interest

Compound Name:
2-Amino-6-methyl-4-nitrobenzoic

acid

Cat. No.: B050834 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the solubility of 2-Amino-6-methyl-4-nitrobenzoic acid in

common laboratory solvents. A comprehensive search for specific experimental data on the

solubility of this compound has revealed a lack of published quantitative studies. Therefore, this

document provides a framework for determining its solubility, including a generalized

experimental protocol and illustrative data from a structurally related compound.

Data Presentation
Due to the absence of specific experimental solubility data for 2-Amino-6-methyl-4-
nitrobenzoic acid in the public domain, a data table for this compound cannot be provided. As

an illustrative example of how such data would be presented, the following table summarizes

the solubility of a related compound, 4-Nitrobenzoic acid. Researchers can utilize a similar

format to tabulate their findings for 2-Amino-6-methyl-4-nitrobenzoic acid.

Table 1: Illustrative Solubility Data for 4-Nitrobenzoic Acid
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Solvent Temperature (°C) Solubility Reference

Water 26 < 1 mg/mL [1]

Water Not Specified 1 g / 2380 mL [1]

Alcohol Not Specified 1 g / 110 mL [1]

Methanol Not Specified 1 g / 12 mL [1]

Chloroform Not Specified 1 g / 150 mL [1]

Ether Not Specified 1 g / 45 mL [1]

Acetone Not Specified 1 g / 20 mL [1]

Benzene Not Specified Slightly Soluble [1]

Carbon Disulfide Not Specified Slightly Soluble [1]

Petroleum Ether Not Specified Insoluble [1]

Experimental Protocols
The following is a detailed, generalized methodology for determining the equilibrium solubility

of a compound like 2-Amino-6-methyl-4-nitrobenzoic acid in various solvents. This protocol

is based on the widely accepted shake-flask method.

Objective: To determine the saturation solubility of 2-Amino-6-methyl-4-nitrobenzoic acid in a

selection of common laboratory solvents at a controlled temperature.

Materials:

2-Amino-6-methyl-4-nitrobenzoic acid (high purity)

Selected solvents (e.g., water, ethanol, methanol, acetone, acetonitrile, dimethyl sulfoxide,

ethyl acetate, dichloromethane) of analytical grade

Scintillation vials or other suitable sealed containers

Orbital shaker with temperature control
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Analytical balance

Centrifuge

Syringe filters (e.g., 0.22 µm PTFE or other solvent-compatible material)

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or a UV-Vis spectrophotometer

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of 2-Amino-6-methyl-4-nitrobenzoic acid to a series of vials,

each containing a known volume of a different solvent. The excess solid is crucial to

ensure that equilibrium with a saturated solution is achieved.

Seal the vials tightly to prevent solvent evaporation.

Equilibration:

Place the vials in a temperature-controlled orbital shaker set to a constant temperature

(e.g., 25 °C).

Agitate the samples for a predetermined period (e.g., 24-48 hours) to allow the system to

reach equilibrium. The time required for equilibration should be determined experimentally

by taking measurements at different time points until the concentration of the solute in the

solution remains constant.

Sample Collection and Preparation:

After equilibration, allow the vials to stand undisturbed for a sufficient time to allow the

excess solid to settle.

Carefully withdraw a known volume of the supernatant using a pipette.
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Filter the collected supernatant through a syringe filter to remove any undissolved solid

particles. This step is critical to avoid overestimation of the solubility.

Analysis:

Dilute the filtered solution with a suitable solvent to a concentration that falls within the

linear range of the analytical method.

Quantify the concentration of 2-Amino-6-methyl-4-nitrobenzoic acid in the diluted

solution using a validated analytical method, such as HPLC or UV-Vis spectrophotometry.

A calibration curve should be prepared using standard solutions of known concentrations.

Data Calculation:

Calculate the solubility of 2-Amino-6-methyl-4-nitrobenzoic acid in each solvent using

the following formula:

Solubility (mg/mL) = (Concentration from analysis × Dilution factor) / Volume of aliquot

taken

Safety Precautions: Always handle 2-Amino-6-methyl-4-nitrobenzoic acid and all solvents in

a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including

safety glasses, gloves, and a lab coat. Consult the Safety Data Sheet (SDS) for the compound

and each solvent before use.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the experimental determination of

solubility.

1. Add Excess Solute
to Solvent

2. Equilibrate at
Constant Temperature

Shake for 24-48h 3. Allow Solids
to Settle

4. Withdraw and
Filter Supernatant 5. Dilute Sample 6. Analytical Quantification

(e.g., HPLC, UV-Vis) 7. Calculate Solubility

Click to download full resolution via product page

Caption: General workflow for determining the equilibrium solubility of a compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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